2-[(3-nitrobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[(3-nitrobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C15H13N3O4S/c16-13(19)12-10-5-2-6-11(10)23-15(12)17-14(20)8-3-1-4-9(7-8)18(21)22/h1,3-4,7H,2,5-6H2,(H2,16,19)(H,17,20)
• InChI Key: POXMJNHKOQAQCM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C15H13N3O4S
• Molecular Weight: 331.3 g/mol

Description

2-[(3-nitrobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is a heterocyclic compound that has been widely studied for its potential applications in scientific research. This compound has a unique chemical structure that makes it an attractive candidate for a variety of research purposes, including drug discovery and development, biochemical studies, and physiological investigations. In

Mechanism of Action

The mechanism of action of 2-[(3-nitrobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is not fully understood. However, studies have shown that this compound inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme that is responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX-2 activity, this compound reduces inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, this compound has been shown to have antioxidant and neuroprotective effects. Studies have also suggested that this compound may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(3-nitrobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide in lab experiments is its potent anti-inflammatory and analgesic properties. This makes it a valuable tool for studying the mechanisms of inflammation and pain. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on 2-[(3-nitrobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide. One area of interest is the development of new drugs based on this compound that could be used to treat a variety of inflammatory diseases. Another area of research could focus on the neuroprotective effects of this compound and its potential applications in the treatment of neurodegenerative diseases. Additionally, further studies could be conducted to explore the biochemical and physiological effects of this compound and its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of 2-[(3-nitrobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is a complex process that involves several steps. The most common method of synthesis involves the reaction of 3-nitrobenzoic acid with 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid chloride in the presence of a base such as triethylamine. The resulting product is then treated with ammonia to yield this compound.

Scientific Research Applications

2-[(3-nitrobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves the use of this compound in drug discovery and development. Studies have shown that this compound has potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of a variety of inflammatory diseases.